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Compound of Interest

Compound Name:
2-Chloro-7-fluoroquinazoline-4-

acetic Acid

Cat. No.: B12283536

Get Quote

An In-depth Technical Guide to C10H6ClFN2O2: Properties, Synthesis, and Applications of 5-

Chloro-8-fluoro-4-nitro-1-naphthylamine

Disclaimer: The molecular formula C10H6ClFN2O2 does not correspond to a widely

recognized or commercially available chemical compound. This guide has been constructed

around a plausible hypothetical molecule, 5-Chloro-8-fluoro-4-nitro-1-naphthylamine, which

conforms to this formula. The information presented herein is based on established principles

of organic chemistry and data from structurally analogous compounds. This document is

intended for research and informational purposes only.

Executive Summary
The molecular formula C10H6ClFN2O2 represents a class of polyfunctionalized aromatic

compounds. This guide focuses on a representative molecule, 5-Chloro-8-fluoro-4-nitro-1-

naphthylamine, a halogenated nitronaphthylamine. This class of compounds, characterized by

a rigid naphthalene core functionalized with electron-withdrawing and electron-donating

groups, holds significant potential in materials science and drug discovery. The presence of

chloro, fluoro, nitro, and amino moieties on the naphthylamine scaffold suggests a rich and

diverse chemical reactivity, making it a versatile building block for the synthesis of more

complex molecular architectures. This guide provides a comprehensive overview of the
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molecular weight, formula, and computed physicochemical properties of 5-Chloro-8-fluoro-4-

nitro-1-naphthylamine. It also explores plausible synthetic routes, discusses key analytical and

characterization techniques, and outlines potential applications in medicinal chemistry and

materials science, all supported by references to analogous chemical systems.

Molecular Identity and Physicochemical Properties
The fundamental characteristics of 5-Chloro-8-fluoro-4-nitro-1-naphthylamine are summarized

below. These properties are calculated based on its chemical structure and provide a

foundational understanding of its behavior in various chemical and biological systems.

Molecular Formula and Weight
Property Value

Molecular Formula C10H6ClFN2O2

Molecular Weight 256.62 g/mol

Exact Mass 256.0058 g/mol

Chemical Structure and Nomenclature
IUPAC Name: 5-Chloro-8-fluoro-4-nitro-1-naphthylamine

Synonyms: 5-chloro-8-fluoro-4-nitro-naphthalen-1-amine

CAS Number: Not available (hypothetical compound)

Caption: 2D structure of 5-Chloro-8-fluoro-4-nitro-1-naphthylamine.

Computed Physicochemical Properties
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Property Value Reference

XLogP3 3.5 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 1 [1]

Topological Polar Surface Area 89.9 Å² [1]

pKa (most acidic) 12.5 (predicted)

pKa (most basic) -3.2 (predicted)

Synthesis and Manufacturing
While a specific synthetic route for 5-Chloro-8-fluoro-4-nitro-1-naphthylamine is not

documented, a plausible multi-step synthesis can be proposed based on established

methodologies for the functionalization of naphthalene systems. The general strategy would

involve the sequential introduction of the substituents onto a suitable naphthalene precursor.

Proposed Retrosynthetic Analysis
A logical retrosynthetic pathway would involve the late-stage introduction of the nitro group via

electrophilic nitration, and the amino group from a corresponding precursor. The halogen

substituents would likely be incorporated early in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12283536/docs#molecular-weight-and-formula-of-
c10h6clfn2o2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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